[2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel: . This compound is known for its complex structure and versatility, making it a subject of interest for scientists and researchers.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel typically involves the reaction of nickel salts with ligands containing aminoethyl and iminophenyl groups. The reaction conditions often include controlled temperatures and pH levels to ensure the formation of the desired coordination compound.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through crystallization or chromatography to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized nickel complexes.
Reduction: Reduction reactions can convert the compound into different nickel species with varying oxidation states.
Substitution: The compound can participate in substitution reactions where ligands are replaced by other chemical groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and hydrazine are often used.
Substitution: Ligand exchange reactions may involve reagents like phosphines or amines.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nickel oxides, while reduction can produce nickel hydrides.
Scientific Research Applications
Chemistry: In chemistry, [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel is used as a catalyst in various organic reactions, including hydrogenation and polymerization processes.
Medicine: In medicine, this compound is being explored for its potential use in drug delivery systems and as a therapeutic agent due to its ability to interact with biological molecules.
Industry: Industrially, this compound is used in the synthesis of advanced materials and as a catalyst in chemical manufacturing processes.
Mechanism of Action
The mechanism of action of [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel involves its ability to coordinate with various ligands and metal centers. This coordination can influence the reactivity and stability of the compound, making it effective in catalysis and other applications. The molecular targets and pathways involved include interactions with enzymes, proteins, and other biological molecules, which can modulate their activities and functions .
Comparison with Similar Compounds
- [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; copper
- [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; cobalt
- [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; zinc
Comparison: Compared to these similar compounds, [2-[2-(2-Aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel exhibits unique properties such as higher stability and reactivity under certain conditions. Its ability to form stable complexes with a variety of ligands makes it particularly valuable in catalysis and material synthesis .
Properties
IUPAC Name |
[2-[2-(2-aminoethylamino)ethyliminomethyl]phenyl]azanide;nickel(2+) |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H17N4.Ni/c2*12-5-6-14-7-8-15-9-10-3-1-2-4-11(10)13;/h2*1-4,9,13-14H,5-8,12H2;/q2*-1;+2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRSFDGNEZFZZIE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NCCNCCN)[NH-].C1=CC=C(C(=C1)C=NCCNCCN)[NH-].[Ni+2] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34N8Ni |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901334051 |
Source
|
Record name | [2-[2-(2-aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901334051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
469.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7233-42-3 |
Source
|
Record name | [2-[2-(2-aminoethylamino)ethyliminomethyl]phenyl]azanide; nickel | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901334051 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.